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Executive Summary: 4-Bromoisoquinoline stands as a pivotal intermediate in the landscape of

pharmaceutical and chemical research. Its unique molecular architecture, featuring a reactive

bromine atom on the versatile isoquinoline scaffold, renders it an invaluable building block for

the synthesis of complex, biologically active molecules.[1] This guide provides an in-depth

exploration of 4-Bromoisoquinoline hydrobromide, the common salt form used for handling

and synthesis. We will dissect its molecular structure through spectroscopic and

crystallographic principles, detail robust synthetic protocols with mechanistic insights, and

explore its reactivity and applications, particularly in drug development. This document is

intended for researchers, chemists, and professionals in drug development who require a

technical and practical understanding of this key reagent.

The Isoquinoline Scaffold: A Privileged Structure in
Medicinal Chemistry
The isoquinoline core is a recurring motif in a vast array of natural products and synthetic

pharmaceuticals. This nitrogen-containing heterocycle is associated with a wide spectrum of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b11836565#bc-rfq
https://www.nbinno.com/article/pesticide-intermediates/4-bromoisoquinoline-a-cornerstone-in-pharmaceutical-intermediate-development-yb
https://www.benchchem.com/product/b11836565/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-bromoisoquinoline-hydrobromide-structure-synthesis-and-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11836565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


biological activities, including antihypertensive, anti-inflammatory, antimicrobial, and antitumor

properties.[2] The structural rigidity and the specific arrangement of hydrogen bond donors and

acceptors make it an excellent scaffold for designing molecules that can interact with high

specificity with biological targets. The introduction of a bromine atom at the 4-position, as in 4-

Bromoisoquinoline, provides a crucial handle for synthetic chemists to elaborate upon this

privileged structure, enabling the construction of diverse molecular libraries for drug discovery.

[1][3]

The Molecular Structure of 4-Bromoisoquinoline
Hydrobromide
The hydrobromide salt of 4-Bromoisoquinoline is the most common commercial form, offering

improved stability and handling characteristics over the free base.

Chemical Identity and Properties
A summary of the key physicochemical properties of 4-Bromoisoquinoline is presented below.

The data for the hydrobromide salt will be similar, with the primary difference being the

increased molecular weight and altered solubility profile.

Property Value Source(s)

CAS Number 1532-97-4 [4][5]

Molecular Formula C₉H₆BrN [4][5]

Molecular Weight 208.05 g/mol [4][5]

Melting Point 40-43 °C (for free base) [6][7]

Boiling Point 280-285 °C (for free base) [6][7]

Appearance Crystals / Crystalline Powder

InChIKey
SCRBSGZBTHKAHU-

UHFFFAOYSA-N
[4][8]

Structural Elucidation
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The structure of 4-Bromoisoquinoline hydrobromide consists of a protonated isoquinoline

ring and a bromide counter-ion. The protonation occurs at the nitrogen atom (N2), which bears

a positive formal charge. This ionic interaction is fundamental to the compound's solid-state

properties.

Caption: Molecular structure of 4-Bromoisoquinoline Hydrobromide.

Spectroscopic Signature
Spectroscopic methods are essential for confirming the identity and purity of 4-
Bromoisoquinoline hydrobromide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton spectrum is characteristic. The protonation of the nitrogen atom leads

to a downfield shift of the adjacent protons (H1 and H3). The protons on the benzene ring

will appear in the aromatic region (typically 7.5-8.5 ppm). The specific chemical shifts and

coupling constants allow for unambiguous assignment of each proton. For instance, ¹H

NMR data for a related derivative, 4-Bromo-1-methoxy-3-(o-tolyl)isoquinoline, shows

aromatic protons in the range of δ 7.28–8.31 ppm.[9]

¹³C NMR: The carbon spectrum will show nine distinct signals corresponding to the nine

carbon atoms in the isoquinoline ring.[10] The carbon atom bonded to the bromine (C4)

will be significantly influenced by the halogen's electronegativity and will appear in a

characteristic region. The carbons adjacent to the protonated nitrogen (C1 and C3) will

also show distinct chemical shifts.

Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional

groups present. Key absorptions include C=C and C=N stretching vibrations within the

aromatic system (typically 1500-1620 cm⁻¹). A broad absorption is expected in the 2500-

3000 cm⁻¹ region, which is characteristic of the N⁺-H stretch of the hydrobromide salt.[4]

Mass Spectrometry (MS): Under electron ionization (EI), the mass spectrum will show a

prominent molecular ion peak (M⁺) for the free base (4-Bromoisoquinoline) at m/z 207/209,

with a characteristic isotopic pattern (approx. 1:1 ratio) due to the presence of the bromine

isotopes (⁷⁹Br and ⁸¹Br).[8][11] A key fragmentation pathway is the loss of the bromine atom,

leading to a fragment at m/z 128.[12]
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Crystallographic Insights
While a specific public crystal structure for 4-Bromoisoquinoline hydrobromide is not readily

available, extensive crystallographic data exists for isoquinoline derivatives.[2][13][14] In the

solid state, the 4-Bromoisoquinolinium cation and the bromide anion would be arranged in a

regular crystal lattice. The structure is stabilized by a combination of forces, including strong

N⁺-H···Br⁻ hydrogen bonds and π-π stacking interactions between the aromatic rings of

adjacent isoquinolinium cations. These interactions dictate the crystal packing and influence

the material's physical properties, such as its melting point and solubility.

Synthesis and Mechanistic Considerations
Several methods exist for the synthesis of 4-Bromoisoquinoline. The choice of method often

depends on the desired scale, available starting materials, and tolerance for specific reaction

conditions.

Classical Approach: Electrophilic Bromination of
Isoquinoline
A well-established method involves the direct electrophilic bromination of isoquinoline, typically

starting from its hydrochloride or hydrobromide salt.[15] This method is robust and suitable for

large-scale production.

Causality Behind Experimental Choices:

Starting Material: Using the isoquinoline salt (hydrochloride or hydrobromide) deactivates the

heterocyclic ring towards electrophilic attack less than the benzene ring, but the high

temperature forces the reaction.

Solvent: High-boiling solvents like nitrobenzene are used to achieve the necessary reaction

temperature (around 180°C).[15]

Reaction Conditions: The high temperature is required to overcome the deactivation of the

ring system by the protonated nitrogen and facilitate the electrophilic substitution. The

reaction proceeds via the addition of bromine, with the evolution of hydrogen halide gas.[15]

Experimental Protocol: Synthesis of 4-Bromoisoquinoline[15]
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Setup: In a flask equipped with a reflux condenser, dropping funnel, thermometer, and

mechanical stirrer, place isoquinoline hydrochloride (0.20 mole) and nitrobenzene (50 ml).

Heating: Stir the mixture and heat to approximately 180°C to obtain a clear solution.

Bromine Addition: Add bromine (0.22 mole) dropwise over about 1.5 hours, maintaining the

temperature at 180°C. Hydrogen chloride gas will evolve smoothly.

Reaction Monitoring: After the addition is complete, continue heating and stirring. The

reaction is monitored by the cessation of hydrogen chloride evolution, which typically takes

4-5 hours.

Workup: Cool the reaction mixture. The product, 4-bromoisoquinoline hydrobromide, will

crystallize. For further purification to the free base, a subsequent workup involving

neutralization and extraction is typically performed.[16]
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Caption: Workflow for the synthesis of 4-Bromoisoquinoline Hydrobromide.

Modern Metal-Free Synthesis
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Recent advancements have led to milder, metal-free synthetic routes. One such method

involves the brominative annulation of 2-alkynyl arylimidates.[9][17]

Causality Behind Experimental Choices:

Advantages: This approach avoids the use of harsh high temperatures and heavy metals. It

features readily available chemicals, mild room-temperature conditions, and high functional

group tolerance.[9]

Mechanism: The reaction utilizes a hypervalent iodine reagent (like PIDA) as a mild oxidant

and a simple bromide salt (like KBr) as the halogen source. These reagents generate a

transient bromoiodane in situ, which then mediates the cyclization and bromination of the

substrate to form the 4-bromoisoquinoline product in excellent yields.[9][17]

Chemical Reactivity and Synthetic Utility
The true value of 4-Bromoisoquinoline lies in its utility as a versatile synthetic intermediate. The

carbon-bromine bond at the C4 position is a prime site for a variety of chemical

transformations, most notably palladium-catalyzed cross-coupling reactions.

Suzuki Coupling: Reaction with boronic acids to form C-C bonds, attaching new aryl or alkyl

groups at the C4 position.

Heck Coupling: Reaction with alkenes to form substituted alkenes at C4.

Buchwald-Hartwig Amination: Reaction with amines to form 4-aminoisoquinoline derivatives.

Nucleophilic Aromatic Substitution (SNAAr): The bromine can be displaced by strong

nucleophiles. For example, ammonolysis can convert 4-bromoisoquinoline into 4-

aminoisoquinoline.[16]
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Caption: Synthetic utility of 4-Bromoisoquinoline as a versatile building block.

Handling, Safety, and Storage
As with any laboratory chemical, proper handling of 4-Bromoisoquinoline hydrobromide is

paramount. Information is derived from Safety Data Sheets (SDS).[18][19][20]
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Hazard Category Precautionary Statement Source(s)

Acute Toxicity Harmful if swallowed. [18][20]

Skin Irritation
Causes skin irritation. Wear

protective gloves and clothing.
[18][19][20]

Eye Irritation
Causes serious eye irritation.

Wear eye/face protection.
[18][19][20]

Respiratory Irritation

May cause respiratory

irritation. Use only in a well-

ventilated area.

[18]

Handling

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke when using this

product. Avoid generating dust.

[18][19]

Storage

Store in a cool, dry, well-

ventilated place. Keep

container tightly closed. Store

locked up.

[19][20]

Self-Validating Protocol for Handling: Always consult the most recent Safety Data Sheet (SDS)

from your supplier before use.[19] When weighing or transferring the solid, perform the

operation in a chemical fume hood to avoid inhalation of dust.[18] Ensure appropriate Personal

Protective Equipment (PPE), including nitrile gloves, a lab coat, and chemical safety goggles, is

worn at all times.[19] In case of accidental contact, follow the first-aid measures outlined in the

SDS.[20][21]

Conclusion
4-Bromoisoquinoline hydrobromide is more than just a chemical compound; it is an enabling

tool for innovation in medicinal chemistry and materials science. Its well-defined molecular

structure, confirmed by a suite of spectroscopic techniques, provides a reliable foundation for

its use in complex synthetic endeavors. With both classical and modern synthetic routes

available, its accessibility is assured. The strategic placement of the bromine atom unlocks a

vast potential for chemical diversification, solidifying the role of 4-Bromoisoquinoline as a

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR14319_msds.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15951&PLANT=d__ALF
https://store.apolloscientific.co.uk/storage/msds/OR14319_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15951&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15951&PLANT=d__ALF
https://store.apolloscientific.co.uk/storage/msds/OR14319_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15951&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15951&PLANT=d__ALF
https://store.apolloscientific.co.uk/storage/msds/OR14319_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR14319_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15951&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15951&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15951&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA15951&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR14319_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15951&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15951&PLANT=d__ALF
https://m.chemicalbook.com/ProductMSDSDetailCB7457317_EN.htm
https://www.benchchem.com/product/b11836565/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-4-bromoisoquinoline-hydrobromide-structure-synthesis-and-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11836565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


cornerstone intermediate for the development of novel therapeutic agents and functional

materials.
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